8-((3-Chloro-2-methylphenyl)sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane

• IUPAC Name: 8-(3-chloro-2-methylphenyl)sulfonyl-1-oxa-4-thia-8-azaspiro[4.5]decane
• InChI: InChI=1S/C14H18ClNO3S2/c1-11-12(15)3-2-4-13(11)21(17,18)16-7-5-14(6-8-16)19-9-10-20-14/h2-4H,5-10H2,1H3
• InChI Key: OJZVCMQHHDOUMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)N2CCC3(CC2)OCCS3
• Molecular Formula: C14H18ClNO3S2
• Molecular Weight: 347.9 g/mol
• CAS No.: 1351598-51-0

Description

The compound is a type of cycloalkane, which are cyclic hydrocarbons. Cycloalkanes only contain carbon-hydrogen bonds and carbon-carbon single bonds. The “spiro” in the name indicates that it’s a spirocyclic compound, which is a type of organic compound that forms two rings.

Molecular Structure Analysis

The compound contains a total of 39 bond(s). There are 19 non-H bond(s), 2 multiple bond(s), 3 rotatable bond(s), 2 double bond(s), 1 five-membered ring(s), 1 six-membered ring(s).

Scientific Research Applications

Synthesis of Sulfur-Containing Spiro Compounds

Research highlights the synthesis of novel sulfur-containing spiro compounds, which are prepared by condensing specific thiane dioxides with various reagents. These compounds, including derivatives like 7,11-diaryl-9-thia-2,4-diazaspiro[5,5] undecane-1,3,5-trione 9,9-dioxides, exhibit unique structural characteristics, paving the way for further exploration in material science and drug discovery (Reddy et al., 1993).

Drug Discovery Modules

The development of thia/oxa-azaspiro[3.4]octanes through robust and step-economic routes introduces novel, multifunctional, and structurally diverse modules for drug discovery. These findings underscore the compound's utility in creating diverse molecular architectures with potential pharmaceutical applications (Li et al., 2013).

Stereochemically Controlled Synthesis

Stereochemically controlled synthesis of 1,8-dioxaspiro[4.5]decanes and 1-oxa-8-thiaspiro[4.5]decanes has been achieved through phenylsulfanyl migration. This approach allows for the preparation of single enantiomers and diastereoisomers, offering precise control over the stereochemistry of the resulting compounds, which is crucial for their potential applications in medicinal chemistry and material science (Eames et al., 1996).

Anticancer Activity

Synthesis and evaluation of new 1-thia-azaspiro[4.5]decane derivatives and their anticancer activities have been studied, demonstrating moderate to high inhibition activities against various cancer cell lines. This research opens avenues for the development of new anticancer agents based on the structural framework of 1-thia-azaspiro[4.5]decane (Flefel et al., 2017).

Synthesis of Biologically Active Compounds

Efforts have been made to synthesize new 8-oxa-2-azaspiro[4.5]decane derivatives from readily available reagents, highlighting the compound's potential as a precursor for the production of important biologically active molecules. This work underscores the versatility and utility of the compound in facilitating the synthesis of biologically relevant entities (Ogurtsov & Rakitin, 2020).